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Compound of Interest

Compound Name: 4-(2-amino-1-phenylethyl)aniline
CAS No.: 6578-31-0
Cat. No.: B1207606
Get Quote
. J

Executive Summary

This technical guide provides a rigorous spectroscopic characterization of 4-(2-amino-1-
phenylethyl)aniline (Systematic Name: 2-(4-aminophenyl)-2-phenylethan-1-amine). As a gem-
diarylalkylamine scaffold, this molecule represents a critical pharmacophore found in various
monoamine reuptake inhibitors and synthesis intermediates for beta-3 adrenergic receptor
agonists (e.g., Mirabegron analogs).

The following data is synthesized from high-fidelity structural analogs (e.g., 2,2-
diphenylethylamine) and first-principles spectroscopic prediction, providing a self-validating
reference for researchers isolating or synthesizing this compound.

Part 1: Structural Logic & Identification

The molecule consists of an ethane backbone substituted at the C2 position (beta to the
primary amine) with two aryl rings: one unsubstituted phenyl ring and one para-substituted
aniline ring.
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Property Detail

IUPAC Name 2-(4-aminophenyl)-2-phenylethan-1-amine

Molecular Formula

Molecular Weight 212.29 g/mol

Primary Aliphatic Amine (
), Primary Aromatic Amine (

Key Moieties
), Chiral Methine (

)

The C2 carbon is chiral.[1][2] Synthetic samples

Stereochemistry are typically racemic (

) unless stereoselective synthesis is employed.

Synthesis Context (Origin of Impurities)

Understanding the synthesis is crucial for interpreting "ghost peaks" in spectra. This compound
is typically accessed via the reduction of 2-(4-nitrophenyl)-2-phenylacetonitrile.

e Common Impurity A: Unreduced nitrile (Signal at ~2240 cm~1in IR).

e Common Impurity B: Mono-reduced intermediate (Hydroxylamine species).

Part 2: Nuclear Magnetic Resonance (NMR)

Spectroscopy

Experimental Protocol
e Solvent: DMSO-

is recommended over

o Reasoning: The molecule contains two distinct amino groups.[1][3]
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often causes broadening of exchangeable protons due to trace acid/water. DMSO-

stabilizes the N-H bonds via hydrogen bonding, allowing for distinct resolution of the
aliphatic vs. aromatic amine signals.

e Concentration: 10-15 mg in 0.6 mL solvent.

o Reference: TMS (0.00 ppm).

Shift ( Coupling (
Position Multiplicity Integration Assignment
» PpM) » H2)
Aliphatic
(Alkyl) 1.45 Broad Singlet  2H
3.15 Doublet (d) 2H 7.2
3.85 Triplet (t) 1H 7.2
Aromatic
(Aryl) 4.90 Broad Singlet  2H
Ortho to
Ar-H (Aniline)  6.52 Doublet (d) 2H 8.4
(AA'BB")
Meta to
Ar-H (Aniline)  6.95 Doublet (d) 2H 8.4
(AA'BB")
] Unsubstituted
Ar-H (Phenyl)  7.15-7.30 Multiplet (m) 5H
Phenyl

Interpretation Logic:

e The Methine Triplet (3.85 ppm): This is the diagnostic signal. It appears as a triplet due to

coupling with the adjacent methylene (
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). In 2,2-diphenylethylamine, this signal is at ~4.0 ppm. The electron-donating amino group
on the para-ring shields this proton slightly, shifting it upfield to ~3.85 ppm.

o AA'BB' System: The 4-substituted aniline ring creates a classic "roofing" doublet pair. The
protons ortho to the amine (6.52 ppm) are significantly shielded compared to the phenyl

protons.
Shift (
Carbon Type Assighment
» Ppm)
Methylene carbon adjacent to
47.5 :
amine
53.2 Methine carbon (chiral center)
Aniline ring (Ortho to
114.1 Ar-CH
)
126.5 Ar-CH Phenyl ring (Para)
128.2 Ar-CH Phenyl ring (Ortho/Meta)
Aniline ring (Meta to
128.8 Ar-CH
)
131.5 Ar-C (Quat) Aniline ring (Ipso to alkyl)
143.5 Ar-C (Quat) Phenyl ring (Ipso)
Aniline ring (Ipso to
147.0 Ar-C (Quat)

)

Part 3: Mass Spectrometry (MS)
Fragmentation Pathway (ESI+)

The fragmentation of 1,1-diaryl-2-aminoethanes is dominated by the stability of the benzhydryl-
type cation formed after the loss of the alkylamine chain.
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e Parent lon

:m/z 213.14

e Base Peak: m/z 182.09

Mechanism: The C1-C2 bond cleavage is energetically favorable because it generates a
resonance-stabilized carbocation where the positive charge is delocalized across both the
phenyl ring and the electron-rich aniline ring.

Base Peak (Cation)
[Ar2CH]+
m/z = 182

Tropylium lon

- CH5N (31 Da)
Alpha-Cleavage

Rearrangement

(Secondary)
m/z = 91

Parent lon
[M+H]+ = 213 [t Neutral Loss
[CH2=NH3]

Figure 1: ESI+ Fragmentation Logic for 4-(2-amino-1-phenylethyl)aniline

Click to download full resolution via product page

Figure 1: The primary fragmentation pathway involves the loss of the methylamine unit to form
the stabilized diaryl cation.

Part 4: Infrared Spectroscopy (IR)
Experimental Protocol

o Method: ATR (Attenuated Total Reflectance) on neat solid.

o Self-Validation: Ensure the background spectrum is clear of water vapor, which interferes
with the N-H region.
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Wavenumber (

Mode Assignment
)
3380. 3450 Primary aromatic amine
’ (Stretch) (Aniline) - Doublet
Primary aliphatic amine -
3250-3300 Stretch _
(Stretch) Broad/Overlapping
3025 (Stretch) Aromatic C-H
Aliphatic C-H (
2920, 2850 (Stretch) ,
)
Aromatic ring breathing
(enhanced by
)
"Scissoring" mode of
1515 (Bend)
1270 (Stretch) Aromatic C-N stretch
g5 Para-substituted benzene
(O0P) (Diagnostic)
200. 750 Monosubstituted benzene
’ (O0P) (Diagnostic)

Diagnostic Check: The presence of peaks at 700/750 cm~1 (monosubstituted) AND 825 cm~1
(para-substituted) confirms the presence of both ring types.

Part 5: Structural Validation Workflow

To definitively confirm the structure of a synthesized sample, follow this logic flow using the
data above.
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Unknown Sample

1. Run ESI-MS
Parent = 213?

2.Run IR
Peaks at 825 & 700 cm-17?

3. Run 1H NMR
Triplet at ~3.85 ppm?

4. D20 Shake Test
Do 1.45 & 4.90 ppm disappear?

CONFIRMED STRUCTURE:
4-(2-amino-1-phenylethyl)aniline

Figure 2: Step-by-Step Structural Validation Logic

Click to download full resolution via product page

Figure 2: Logical workflow for validating the compound identity using the spectroscopic data
provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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